Cas no 63645-76-1 (Hexadecanoic acid, 2-(2-methylphenoxy)-)

Hexadecanoic acid, 2-(2-methylphenoxy)- structure
63645-76-1 structure
Product name:Hexadecanoic acid, 2-(2-methylphenoxy)-
CAS No:63645-76-1
MF:C23H38O3
MW:362.54602766037
CID:1654872

Hexadecanoic acid, 2-(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid, 2-(2-methylphenoxy)-
    • Inchi: 1S/C23H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-19-22(23(24)25)26-21-18-16-15-17-20(21)2/h15-18,22H,3-14,19H2,1-2H3,(H,24,25)
    • InChI Key: VMPWJKJHWWWGQM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(OC1=CC=CC=C1C)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 362.28224

Experimental Properties

  • Density: 0.973±0.06 g/cm3(Predicted)
  • Melting Point: 68 °C(Solv: ethanol (64-17-5); water (7732-18-5))
  • Boiling Point: 476.3±20.0 °C(Predicted)
  • PSA: 46.53
  • pka: 3.25±0.10(Predicted)

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